Cas no 1214352-69-8 (2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl)

2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl is a fluorinated biphenyl derivative characterized by its unique substitution pattern, featuring a fluorine atom at the 2' position, a methyl group at the 5 position, and a trifluoromethyl group at the 2 position. This structural configuration imparts enhanced electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine and trifluoromethyl groups contributes to improved metabolic stability and lipophilicity, which are critical for bioactive molecule design. Its well-defined reactivity and compatibility with cross-coupling reactions further underscore its utility in constructing complex aromatic frameworks. The compound is typically handled under standard inert conditions to ensure stability.
2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl structure
1214352-69-8 structure
Product Name:2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl
CAS No:1214352-69-8
MF:C14H10F4
MW:254.222817897797
CID:4998345
Update Time:2025-05-22

2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

    • 2'-fluoro-5-methyl-2-(trifluoromethyl)biphenyl
    • 2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl
    • Inchi: 1S/C14H10F4/c1-9-6-7-12(14(16,17)18)11(8-9)10-4-2-3-5-13(10)15/h2-8H,1H3
    • InChI Key: BBTGPHKYRYACQP-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C)=CC=1C1C=CC=CC=1F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 274
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0

2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011002310-250mg
2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl
1214352-69-8 97%
250mg
$475.20 2023-09-04
Alichem
A011002310-500mg
2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl
1214352-69-8 97%
500mg
$847.60 2023-09-04
Alichem
A011002310-1g
2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl
1214352-69-8 97%
1g
$1445.30 2023-09-04

Additional information on 2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl

Comprehensive Guide to 2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl (CAS No. 1214352-69-8): Properties, Applications, and Market Insights

2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl (CAS No. 1214352-69-8) is a fluorinated biphenyl derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique fluoro and trifluoromethyl substituents, exhibits remarkable chemical stability and versatility, making it a valuable intermediate in organic synthesis. Researchers and industry professionals frequently search for "2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl uses" or "CAS 1214352-69-8 supplier" to explore its potential applications.

The molecular structure of 2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl features a biphenyl core with strategic substitutions: a fluoro group at the 2' position, a methyl group at the 5 position, and a trifluoromethyl group at the 2 position. These modifications enhance its lipophilicity and electronic properties, which are critical for its performance in various applications. Searches like "fluorinated biphenyl derivatives in drug discovery" highlight the growing interest in such compounds for medicinal chemistry.

One of the primary applications of 2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl is in the development of pharmaceutical intermediates. Its structural motifs are often incorporated into active pharmaceutical ingredients (APIs) to improve metabolic stability and bioavailability. The compound's trifluoromethyl group is particularly valuable, as it can influence the binding affinity and selectivity of drug molecules. Queries such as "role of trifluoromethyl in drug design" reflect the scientific community's focus on this functional group.

In addition to pharmaceuticals, 2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl finds use in material science, particularly in the synthesis of advanced polymers and liquid crystals. The fluoro and trifluoromethyl groups contribute to the thermal and chemical stability of these materials, making them suitable for high-performance applications. Researchers often look for "fluorinated biphenyls in liquid crystals" or "high-performance polymers with fluorinated groups" to explore these uses further.

The synthesis of 2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl typically involves cross-coupling reactions, such as Suzuki-Miyaura or Negishi couplings, to assemble the biphenyl framework. The introduction of the fluoro and trifluoromethyl groups is achieved through selective fluorination and trifluoromethylation protocols. Searches like "synthesis of fluorinated biphenyls" or "trifluoromethylation methods" are common among chemists working on similar compounds.

Market demand for 2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl is driven by its applications in pharmaceuticals and advanced materials. Suppliers and manufacturers often highlight its high purity and customizable synthesis routes to meet diverse research and industrial needs. Keywords such as "CAS 1214352-69-8 price" or "buy 2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl" are frequently used by procurement specialists.

From a regulatory perspective, 2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl is not classified as a hazardous substance under major chemical inventories, which simplifies its handling and transportation. However, users are advised to follow standard laboratory safety protocols. Searches like "safety data sheet for CAS 1214352-69-8" are essential for ensuring safe usage.

In summary, 2'-Fluoro-5-methyl-2-(trifluoromethyl)biphenyl (CAS No. 1214352-69-8) is a versatile compound with significant applications in pharmaceuticals and material science. Its unique structural features, including the fluoro and trifluoromethyl groups, make it a valuable building block for researchers and industries alike. As interest in fluorinated compounds continues to grow, this biphenyl derivative is poised to play a pivotal role in future innovations.

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